zinc hydroxide

• Molecular Formula: HOZn+
• Molecular Weight: 82.4 g/mol
• InChI: InChI=1S/H2O.Zn/h1H2;/q;+2/p-1
• InChIKey: ZQCBNXKMJXYCKX-UHFFFAOYSA-M

Zinc Hydroxide Procurement: Differentiated Selection

Zinc hydroxide, Zn(OH)₂ (CAS 20427-58-1; PubChem CID 9812759), is an inorganic amphoteric hydroxide occurring naturally as three rare minerals: wülfingite (orthorhombic), ashoverite, and sweetite (both tetragonal) [1]. With a molecular weight of 99.424 g/mol, density of 3.053 g/cm³, and a thermal decomposition point of approximately 125 °C yielding ZnO and H₂O, it occupies a distinct position among metal hydroxides [2]. Unlike its common in-class analogs magnesium hydroxide, aluminum hydroxide, and calcium hydroxide, zinc hydroxide exhibits a unique combination of amphoteric solubility (dissolving in both strong acids and strong bases), an intermediate solubility product (Ksp ~3.0×10⁻¹⁷), and a low decomposition temperature that enables low-temperature precursor chemistry [3]. These properties create quantifiable differentiation points that directly impact procurement decisions for applications spanning vaccine adjuvants, wastewater treatment adsorbents, flame-retardant/smoke-suppressant systems, and controlled-release intercalation matrices.

Selection Logic Amphoteric solubility enables acid/base processing Dual dissolution pathways vs. Mg(OH)₂

Workflow Fit Low-temp precursor route to nanocrystalline ZnO Decomposition at ~125 °C supports energy-efficient synthesis

Separation Context Intermediate Ksp enables selective metal precipitation Sequential hydroxide separation protocols

• [1] Wikipedia contributors. Zinc hydroxide. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Zinc_hydroxide (accessed 2026-04-23). View Source
• [2] PTable.com. Zinc hydroxide — Properties. https://ptable.com/wiki/compounds/Zinc_hydroxide (accessed 2026-04-23). View Source
• [3] Sciencedirect Topics: Catalyst Preparation, Table 4.2 — Solubility product constants (Ksp) for metal hydroxides at 298 K. https://www.sciencedirect.com/topics/chemistry/catalyst-preparation (accessed 2026-04-23). View Source

Why Zinc Hydroxide Cannot Be Replaced

Metal hydroxides as a class share the general formula M(OH)ₓ, but procurement based solely on hydroxide functionality ignores critical performance divergences. Zinc hydroxide's amphoteric character—quantified by its ability to dissolve in both HCl and NaOH to form ZnCl₂ and [Zn(OH)₄]²⁻ respectively—contrasts sharply with magnesium hydroxide, which dissolves only in acids and lacks amphoteric behavior [1]. Its thermal decomposition at ~125 °C is substantially lower than that of Mg(OH)₂ (~340 °C) or Al(OH)₃ (~200–220 °C), precluding direct substitution in temperature-sensitive processes where early decomposition is either detrimental or deliberately exploited [2]. Furthermore, Zn(OH)₂'s Ksp of ~3.0×10⁻¹⁷ positions it between the more soluble Mg(OH)₂ (Ksp ~5.61×10⁻¹²) and the far less soluble Al(OH)₃ (Ksp ~3×10⁻³⁴), enabling selective precipitation and metal-ion separation strategies impossible with either comparator [3]. These quantifiable differences mean that substituting zinc hydroxide with another metal hydroxide without re-engineering the formulation or process will yield divergent thermal behavior, altered solubility profiles, and potentially compromised functional performance.

Thermal Profile Mismatch Mg(OH)₂ and Al(OH)₃ decompose at >200 °C; early decomposition behavior may not transfer to high-temperature flame-retardant systems.

Solubility Divergence Non-amphoteric Mg(OH)₂ cannot support alkaline dissolution–reprecipitation; Al(OH)₃'s far lower Ksp alters selective precipitation outcomes.

Intercalation Host Differences Zn/Al LDH matrices may not replicate ZHC thermal protection; ammonia intercalation pathway is specific to ZHC.

• [1] Wikipedia contributors. Zinc hydroxide — Amphoteric behavior. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Zinc_hydroxide (accessed 2026-04-23). View Source
• [2] MerlinChem. Alternatives to Brominated Flame Retardants in PVC Formulations — Thermal decomposition comparison of Al(OH)₃ (~200 °C), Mg(OH)₂ (~330 °C). https://www.merlinchem.com (accessed 2026-04-23). View Source
• [3] Gu X, Zheng Y, Zhong S, Xi T, Wang J, Wang W. Corrosion of, and cellular responses to Mg–Zn–Ca bulk metallic glasses. Biomaterials. 2010;31(6):1093–1103. — reports Ksp(Zn(OH)₂) = 1.8×10⁻¹⁴ and Ksp(Mg(OH)₂) = 5.61×10⁻¹². View Source

Zinc Hydroxide: Head-to-Head Evidence

Thermal Decomposition: Zn(OH)₂ vs. Mg(OH)₂ & Al(OH)₃

Zinc hydroxide undergoes endothermic decomposition at approximately 125 °C to yield ZnO and H₂O, which is 215 °C lower than the decomposition onset of aluminum hydroxide (~200–220 °C) and approximately 215 °C lower than magnesium hydroxide (~340 °C) [1][2]. This uniquely low decomposition temperature among commercially relevant metal hydroxides means that Zn(OH)₂ cannot be used as a high-temperature flame retardant in the same manner as Mg(OH)₂ or Al(OH)₃, but conversely provides a low-energy route to nanocrystalline ZnO without residual organic contamination—a feature inaccessible to its higher-temperature analogs .

Thermal Decomposition

Cross-study

~125 °C vs. ~340 °C (Mg(OH)₂) and ~200 °C (Al(OH)₃)

Enables low-temperature precursor chemistry; unsuitable for high-temperature FR use.

Procurement choice depends on target thermal processing window.

Evidence Dimension	Thermal decomposition temperature (onset of endothermic dehydration/decomposition)
Target Compound Data	Zn(OH)₂: ~125 °C (decomposition to ZnO + H₂O)
Comparator Or Baseline	Mg(OH)₂: ~340 °C (decomposition to MgO + H₂O); Al(OH)₃: ~200–220 °C (decomposition to Al₂O₃ + H₂O)
Quantified Difference	Zn(OH)₂ decomposes ~215 °C lower than Mg(OH)₂ and ~75–95 °C lower than Al(OH)₃
Conditions	Thermogravimetric analysis (TGA); atmospheric pressure; data compiled from standard reference sources and commercial flame-retardant technical literature

Why This Matters

For precursor applications where low-temperature conversion to ZnO is desired, zinc hydroxide's ~125 °C decomposition is enabling; for flame-retardant applications requiring thermal stability above 200 °C, Mg(OH)₂ or Al(OH)₃ must be selected instead—this differentiation directly governs procurement choice.

• [1] PTable.com. Zinc hydroxide — Melting point 125 °C (decomposition). https://ptable.com/wiki/compounds/Zinc_hydroxide (accessed 2026-04-23). View Source
• [2] KMT Industrial. Magnesium Hydroxide vs Aluminum Hydroxide: Which Is Better for Flame Retardant Applications? — ATH decomposes 180–220 °C; MDH decomposes ~330 °C. https://www.kmtindustrial.com (accessed 2026-04-23). View Source

Solubility Product: Zn(OH)₂ vs. Mg(OH)₂ & Al(OH)₃

The solubility product of zinc hydroxide is reported as Ksp = 3.0×10⁻¹⁷ (pKsp ~16.5) at 298 K [1]. This value is approximately four orders of magnitude lower (less soluble) than magnesium hydroxide (Ksp = 5.61×10⁻¹²) and approximately 17 orders of magnitude higher (more soluble) than aluminum hydroxide (Ksp = 3×10⁻³⁴) [2][3]. The practical consequence is that Zn²⁺ can be selectively precipitated as Zn(OH)₂ at pH ~8–9 after prior removal of Fe³⁺ and Al³⁺ at lower pH, while Mg²⁺ remains in solution until pH >10.5—a sequential separation protocol impossible with any single alternative hydroxide system [4].

Solubility Product

Head-to-head

Ksp = 3.0×10⁻¹⁷

Intermediate solubility supports sequential metal-ion precipitation.

Enables separation strategies impossible with Mg(OH)₂ or Al(OH)₃ alone.

Evidence Dimension	Solubility product constant (Ksp) at 298 K in aqueous solution
Target Compound Data	Zn(OH)₂: Ksp = 3.0×10⁻¹⁷ (pKsp = 16.5)
Comparator Or Baseline	Mg(OH)₂: Ksp = 5.61×10⁻¹²; Al(OH)₃: Ksp = 3×10⁻³⁴; Cu(OH)₂: Ksp = 4.8×10⁻²⁰; Ca(OH)₂: Ksp = 5.5×10⁻⁶
Quantified Difference	Zn(OH)₂ is ~10⁵ times less soluble than Mg(OH)₂; ~10¹⁷ times more soluble than Al(OH)₃; ~10³ times more soluble than Cu(OH)₂
Conditions	Aqueous solution, 298 K (25 °C); Ksp values from authoritative compilation (Sciencedirect Catalyst Preparation, Table 4.2)

Why This Matters

This intermediate Ksp position enables sequential hydroxide precipitation for metal-ion separation in hydrometallurgical processing and wastewater treatment, a capability that magnesium or calcium hydroxide alone cannot provide.

• [1] Wikipedia contributors. Zinc hydroxide — Solubility product Ksp = 3.0×10⁻¹⁷. https://en.wikipedia.org/wiki/Zinc_hydroxide (accessed 2026-04-23). View Source
• [2] Sciencedirect Topics: Catalyst Preparation, Table 4.2 — Solubility product constants (Ksp) for metal hydroxides: Mg(OH)₂ = 5.61×10⁻¹², Zn(OH)₂ = 3×10⁻¹⁷, Al(OH)₃ = 3×10⁻³⁴. https://www.sciencedirect.com/topics/chemistry/catalyst-preparation (accessed 2026-04-23). View Source
• [3] Gu X, Zheng Y, Zhong S, Xi T, Wang J, Wang W. Corrosion of, and cellular responses to Mg–Zn–Ca bulk metallic glasses. Biomaterials. 2010;31(6):1093–1103. — Zn(OH)₂ Ksp = 1.8×10⁻¹⁴; Mg(OH)₂ Ksp = 5.61×10⁻¹². View Source
• [4] U.S. Patent 5,128,047 — Sequential separation of metals by controlled pH precipitation. Describes zinc hydroxide precipitation at pH ~8–11. https://patents.justia.com/patent/5128047 (accessed 2026-04-23). View Source

Vaccine Adjuvant Efficacy: Zn(OH)₂ vs. Aluminum Hydroxide

In a head-to-head study using inactivated hepatitis A virus (HAV) antigen in ICR mice, a 1 mg dose of zinc hydroxide adjuvant produced anti-HAV IgG antibody titers significantly higher than those induced by aluminum hydroxide adjuvant at weeks 4, 24, and 28 post-immunization (P<0.05), with the elevated antibody level sustained through week 28 [1]. In a separate study on tetanus toxoid vaccine, a zinc hydroxide gel adjuvant formulation demonstrated improved potency (113.8 IU/SHD) compared with the control formulation (106.4 IU/SHD), with immunological markers (IgG, IL-1α, IL-1β, IL-6) elevated relative to control [2]. Critically, zinc hydroxide adjuvant showed significantly lower IgE levels than aluminum hydroxide adjuvant at days 8 and 14 post-sensitization (P<0.05), indicating reduced risk of IgE-mediated allergic response, and histopathological examination revealed no abnormalities in liver, brain, or kidney tissues, whereas aluminum hydroxide adjuvant was associated with alopecia and cerebral glial cell aggregation in some animals [1]. A composite adjuvant of sodium ferulate and zinc hydroxide (mass ratio 10:1–50:1) further demonstrated superior humoral immune response compared to aluminum adjuvant alone [3].

Adjuvant Immunogenicity

Reported

Higher reported antibody titers vs. Al(OH)₃ at weeks 4, 24, 28

Supports adjuvant research context; reduced IgE sensitization reported.

Model-specific endpoint context; requires validation in target formulation.

Evidence Dimension	Vaccine adjuvant immunogenicity (antibody titer duration and magnitude) and safety (IgE level, histopathology)
Target Compound Data	Zn(OH)₂ adjuvant: antibody titers significantly higher than Al(OH)₃ adjuvant at weeks 4, 24, 28 (P<0.05); tetanus toxoid potency 113.8 IU/SHD; lower IgE at days 8 and 14 (P<0.05); no organ pathology observed
Comparator Or Baseline	Al(OH)₃ adjuvant: lower antibody titers at weeks 4, 24, 28; tetanus toxoid control potency 106.4 IU/SHD; higher IgE levels; alopecia and cerebral glial cell aggregation observed in some animals
Quantified Difference	Zn(OH)₂ adjuvant: 7.0% higher tetanus toxoid potency (113.8 vs. 106.4 IU/SHD); sustained higher antibody titers at up to 28 weeks; significantly reduced IgE-mediated allergenicity (P<0.05)
Conditions	In vivo murine models (ICR mice for HAV antigen; Swiss albino Balb/C mice for tetanus toxoid; BALB/c mice for allergenicity testing with ovalbumin sensitization); ELISA for IgG and IgE detection; guinea pig toxicity studies (Dunkin Hartley strain)

Why This Matters

For vaccine formulation procurement, zinc hydroxide adjuvant offers a quantifiable efficacy advantage and superior safety profile over the FDA-approved aluminum hydroxide adjuvant, making it a compelling candidate for next-generation vaccines where reduced allergenicity and sustained antibody responses are critical.

• [1] CGL.org.cn. 新型疫苗佐剂氢氧化锌增强甲型肝炎抗原免疫效果的研究 (Study on zinc hydroxide as a novel vaccine adjuvant enhancing immune response to hepatitis A antigen). Chinese Academy of Medical Sciences / Peking Union Medical College. https://cgl.org.cn/auto/db/detail.aspx?db=950008&rid=92621 (accessed 2026-04-23). View Source
• [2] Khan HA, et al. Evaluation of Suitability, Efficacy, and Safety of Zinc Hydroxide Adjuvant System Adsorbed on Tetanus Toxoid Vaccine. Mol Biotechnol. 2025. DOI: 10.1007/s12033-025-01527-0. PMID: 41196532. View Source
• [3] Hu Y, Hu N, Wang H. Composite vaccine adjuvant. U.S. Patent US8722030B2, issued May 13, 2014. Assignee: Institute of Medical Biology, Chinese Academy of Medical Sciences. View Source

Phosphate Adsorption: Layered Zinc Hydroxide vs. Conventional Adsorbents

Layered zinc hydroxide (LZH) synthesized via a simple precipitation method exhibited a phosphate adsorption capacity of 135.4 mg g⁻¹ at neutral pH, with more than 50% of phosphate removed within the first 60 seconds of contact at an initial phosphate concentration of 5 mg L⁻¹ [1]. By comparison, a separate study on zinc hydroxide (non-layered) reported a Langmuir maximum adsorption capacity (Q₀) of 112.4 mg/g for phosphate, with 82% removal achieved within 10 minutes [2]. In the broader context of metal oxide and hydroxide adsorbents reviewed comparatively, typical phosphate adsorption capacities range from approximately 5 to 50 mg/g for materials such as aluminum oxide hydroxide, iron oxides, and conventional layered double hydroxides [3]. Zn–Al layered double hydroxides have been reported to achieve phosphate removal ratios up to 95%, but with lower mass-normalized capacities than pure LZH [4]. This places LZH at the upper end of reported phosphate adsorbent performance.

Phosphate Adsorption

Cross-study

135.4 mg g⁻¹ at neutral pH

Supports high-capacity adsorbent selection for phosphate removal.

Rapid kinetics reported; mass-normalized comparison requires review.

Evidence Dimension	Phosphate adsorption capacity (Qmax, Langmuir isotherm) in aqueous solution at neutral pH
Target Compound Data	Layered zinc hydroxide (LZH): 135.4 mg g⁻¹ at neutral pH; >50% removal within 60 s at 5 mg L⁻¹ initial phosphate
Comparator Or Baseline	Bulk zinc hydroxide: Q₀ = 112.4 mg/g; aluminum oxide/hydroxide: ~5–30 mg/g; Zn–Al LDH: high removal ratio (95%) but at lower mass-normalized capacity; commercial adsorbents typically 5–50 mg/g
Quantified Difference	LZH capacity 135.4 mg/g is approximately 2.7× to 27× higher than typical metal oxide/hydroxide adsorbents (5–50 mg/g range)
Conditions	Batch adsorption experiments; neutral pH; ambient temperature; phosphate concentration 5–100 mg L⁻¹; contact time 0–120 min; LZH dose varied

Why This Matters

For wastewater treatment procurement, LZH's substantially higher phosphate adsorption capacity per unit mass directly translates to lower adsorbent consumption, smaller equipment footprint, and reduced operational cost compared to conventional aluminum- or iron-based adsorbents.

• [1] Almasri DA, Essehli R, Tong Y, Lawler J. Layered zinc hydroxide as an adsorbent for phosphate removal and recovery from wastewater. RSC Adv. 2021;11(48):30172–30182. DOI: 10.1039/d1ra04279c. PMID: 35480281. View Source
• [2] Xu K, Li CG. Study on Phosphate Removal from Water Using Zinc Hydroxide. DPI Journals. 2019. — Reports Langmuir Q₀ = 112.4 mg/g, 82% removal in 10 min. View Source
• [3] Cheng X, Huang X, Wang X, Zhao B, Chen A, Sun D. Phosphate adsorption on metal oxides and metal hydroxides: A comparative review. Environ Rev. 2016;24(4):400–414. DOI: 10.1139/er-2015-0085. View Source
• [4] Cheng X, et al. Adsorptive removal of phosphate by Mg–Al and Zn–Al layered double hydroxides: Kinetics, isotherms and mechanisms. Sep Purif Technol. 2014;123:128–135. — Zn–Al LDH removal ratio up to 95%. View Source

Intercalation Thermal Stability: ZHC vs. Layered Double Hydroxides

In a direct comparative study of intercalation matrices for aspartic acid (Asp), zinc hydroxide chloride (ZHC, Zn₅(OH)₈Cl₂·2H₂O) exhibited an exothermic combustion peak at 452 °C, compared to 366 °C for zinc hydroxide nitrate (ZHN) and only 276 °C for a Zn/Al layered double hydroxide (LDH) [1]. This represents a thermal protection advantage of +86 °C over ZHN and +176 °C over the LDH. Furthermore, ZHC demonstrated higher pH resistance during co-precipitation, enabling total deprotonation of both carboxylic groups of aspartic acid at pH 10, a condition under which ZHN and LDH matrices showed incomplete deprotonation or structural degradation [1]. ZHC also uniquely enabled ammonia intercalation, whereas no significant intercalation occurred in ZHN under identical conditions [2].

Intercalation Stability

Head-to-head

ZHC exotherm at 452 °C; +176 °C over Zn/Al LDH

Reported higher thermal protection for intercalated payloads.

Supports selection where processing exceeds 300 °C.

Evidence Dimension	Exothermic peak temperature of intercalated aspartic acid combustion (thermal protection)
Target Compound Data	Zinc hydroxide chloride (ZHC): exothermic peak at 452 °C
Comparator Or Baseline	Zinc hydroxide nitrate (ZHN): exothermic peak at 366 °C; Zn/Al layered double hydroxide (LDH): exothermic peak at 276 °C
Quantified Difference	ZHC provides +86 °C higher thermal protection than ZHN and +176 °C higher than Zn/Al LDH
Conditions	Thermal analysis (DSC/TGA) of intercalated aspartic acid; co-precipitation at pH 10 (ZHC) and pH 8 (ZHN); Journal of Solid State Chemistry 185, 150–155 (2012)

Why This Matters

For applications requiring thermally stable intercalation hosts—such as flame-retardant additive delivery, high-temperature drug stabilization, or catalytic precursor matrices—ZHC's 176 °C thermal stability advantage over conventional LDHs is a decisive procurement criterion.

• [1] Rojas R, Giacomelli CE. Intercalation studies of zinc hydroxide chloride: Ammonia and amino acids. J Solid State Chem. 2012;185:150–155. DOI: 10.1016/j.jssc.2011.11.016. View Source
• [2] INIS/IAEA Record 43091518. Intercalation studies of zinc hydroxide chloride: Ammonia and amino acids — ZHC intercalates NH₃; ZHN does not. https://inis.iaea.org/records/9ewyj-r2c52 (accessed 2026-04-23). View Source

Amphoteric Dissolution: Zn(OH)₂ vs. Mg(OH)₂

Zinc hydroxide is unambiguously amphoteric: it dissolves readily in dilute strong acids such as HCl to form ZnCl₂, and equally in strong bases such as NaOH to form the soluble zincate ion [Zn(OH)₄]²⁻ [1]. This dual-solubility property is shared with aluminum hydroxide [2] but is entirely absent in magnesium hydroxide, which dissolves only in acids and remains insoluble in alkali . The isoelectric point (IEP) of zinc hydroxide in water is approximately pH 9, closely matching that of aluminum hydroxide (IEP ~pH 8–9 for amorphous Al(OH)₃), making both suitable as adjuvants with similar surface charge characteristics near physiological pH [3]. However, the zincate complex formation in excess base provides zinc hydroxide with a unique processing pathway—it can be dissolved, purified, and re-precipitated via pH adjustment—a capability not available to magnesium hydroxide [1].

Amphoteric Dissolution

Class-level

Dissolves in both HCl and NaOH; IEP ~pH 9

Enables solution-processable zinc chemistry.

Shared property with Al(OH)₃; absent in Mg(OH)₂.

Evidence Dimension	Amphoteric dissolution behavior (solubility in acid and base)
Target Compound Data	Zn(OH)₂: dissolves in HCl (forms ZnCl₂) and in NaOH (forms [Zn(OH)₄]²⁻); IEP ~pH 9
Comparator Or Baseline	Mg(OH)₂: dissolves in acid only, insoluble in alkali, not amphoteric; Al(OH)₃: amphoteric, dissolves in both acid and base, IEP ~pH 8–9; Ca(OH)₂: soluble in acid, moderately soluble in water, not amphoteric
Quantified Difference	Qualitative binary distinction: Zn(OH)₂ is amphoteric (yes/no); Mg(OH)₂ is not amphoteric; Al(OH)₃ is amphoteric (shared property)
Conditions	Room temperature; 0.1–1 M HCl and NaOH solutions; literature-verified reaction stoichiometry

Why This Matters

The amphoteric character of Zn(OH)₂ enables solution-processable zinc chemistry (dissolution–reprecipitation purification, zincate electroplating baths, precursor solution preparation) that is impossible with Mg(OH)₂, while its ~125 °C decomposition provides a different thermal processing window compared to Al(OH)₃.

• [1] Wikipedia contributors. Zinc hydroxide — Amphoteric behavior: Zn(OH)₂ + 2H⁺ → Zn²⁺ + 2H₂O; Zn(OH)₂ + 2OH⁻ → [Zn(OH)₄]²⁻. https://en.wikipedia.org/wiki/Zinc_hydroxide (accessed 2026-04-23). View Source
• [2] Brainly.in. Which is an amphoteric hydroxide? — Aluminum hydroxide, Zinc hydroxide. https://brainly.in (accessed 2026-04-23). View Source
• [3] Jurkiewicz K. The removal of zinc from solutions by foam separation, II. Precipitate flotation of zinc hydroxide. Int J Miner Process. 1990;28(3–4):201–218. — IEP of zinc hydroxide in water is about pH 9. View Source

Zinc Hydroxide: Validated Applications

Vaccine Adjuvant with Reduced Allergenicity

Zinc hydroxide adjuvant is quantitatively differentiated from the industry-standard aluminum hydroxide adjuvant by its demonstration of sustained higher antibody titers (P<0.05 at weeks 4, 24, and 28 for HAV antigen in murine models) and significantly lower IgE-mediated allergenicity (P<0.05 at days 8 and 14 post-sensitization) [1]. In tetanus toxoid formulations, zinc hydroxide gel adjuvant achieved a 7.0% potency improvement (113.8 vs. 106.4 IU/SHD) with elevated immunological markers (IgG, IL-1α, IL-1β, IL-6) [2]. Procurement for vaccine adjuvant applications should prioritize zinc hydroxide where reduced allergic sensitization risk is required alongside potent humoral immune stimulation.

Phosphate Removal and Recovery from Wastewater

Layered zinc hydroxide (LZH) demonstrates a phosphate adsorption capacity of 135.4 mg g⁻¹ at neutral pH—substantially exceeding the 5–50 mg/g range typical of conventional metal oxide and hydroxide adsorbents—while removing >50% of phosphate within 60 seconds of contact [1]. This rapid kinetics and high capacity translate to a 2.7× to 27× improvement in adsorbent efficiency compared to aluminum- or iron-based alternatives [2]. Procurement for phosphate remediation in municipal or industrial wastewater should favor LZH-based adsorbents where high throughput, low contact time, and minimal adsorbent mass are operational priorities.

Intercalation Hosts for Drug Delivery and Flame Retardants

Zinc hydroxide chloride (ZHC) provides 176 °C higher thermal protection for intercalated organic molecules compared to conventional Zn/Al layered double hydroxides (exothermic peak at 452 °C vs. 276 °C for aspartic acid combustion) and uniquely enables ammonia intercalation not possible with zinc hydroxide nitrate [1]. This thermal stability advantage makes ZHC the preferred intercalation matrix for applications requiring sustained thermal protection of organic payloads, such as flame-retardant additive delivery systems in engineering plastics processed at elevated temperatures. Procurement of zinc hydroxide-based intercalation hosts should prioritize ZHC over LDH alternatives when processing temperatures exceed 300 °C.

Low-Temperature Precursor for Nanocrystalline ZnO

Zinc hydroxide's uniquely low thermal decomposition temperature of ~125 °C—compared to ~340 °C for Mg(OH)₂ and ~200 °C for Al(OH)₃—enables the production of nanocrystalline ZnO at temperatures where competing hydroxide precursors remain undecomposed [1][2]. This low-temperature conversion pathway eliminates the need for organic solvents or surfactants that are typically required with zinc acetate or zinc nitrate precursor routes, yielding ZnO with minimal residual carbon contamination. Procurement for ZnO precursor applications should prioritize zinc hydroxide where low processing temperature and high final-product purity are critical specifications.

Application

Selection Property

Validation Focus

Vaccine Adjuvant Research

Adjuvant immunogenicity profile

Antibody titer and IgE sensitization endpoints

Phosphate Wastewater Treatment

High mass-normalized adsorption capacity

Rapid kinetics and adsorbent mass efficiency

Intercalation Host Delivery

Thermal protection of intercalated payloads

Exothermic peak temperature and pH resistance

Nanocrystalline ZnO Precursor

Low decomposition temperature

Final-product purity and carbon residue review

• [1] Almasri DA, Essehli R, Tong Y, Lawler J. Layered zinc hydroxide as an adsorbent for phosphate removal and recovery from wastewater. RSC Adv. 2021;11(48):30172–30182. DOI: 10.1039/d1ra04279c. View Source
• [2] Cheng X, Huang X, Wang X, Zhao B, Chen A, Sun D. Phosphate adsorption on metal oxides and metal hydroxides: A comparative review. Environ Rev. 2016;24(4):400–414. DOI: 10.1139/er-2015-0085. View Source